N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C22H23N3O3S/c1-13-6-5-7-20(14(13)2)25-21(18-11-29-12-19(18)24-25)23-22(26)15-8-16(27-3)10-17(9-15)28-4/h5-10H,11-12H2,1-4H3,(H,23,26)
• InChI Key: DETNZCDSLSQUQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC(=C4)OC)OC)C
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis and Structural Elucidation: Studies focus on the synthesis of various heterocyclic compounds, including the detailed structural analysis of related molecules. For instance, investigations into the synthesis and structure of atropisomers of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline have contributed to understanding the structural parameters and chemical behaviors of complex molecules (Skladchikov, Suponitskii, & Gataullin, 2013). Additionally, the synthesis of protected α-amino acid-containing functionalized enol lactones further underscores the versatility of heterocyclic compounds in chemical synthesis (Bruno, Nicolò, Cordaro, Grassi, & Risitano, 2010).

Pharmacological Activities

• Pharmacological Screening: Research on substituted pyrazole derivatives has highlighted their potential in pharmacological applications, revealing less toxicity and good anti-inflammatory activities for certain compounds (Abdulla, Amr, Al-Omar, Hussain, & Shalaby, 2014). Another study focused on the synthesis of novel pyrazoline derivatives, demonstrating their application as fluorescent chemosensors for metal ion detection, showcasing the functional versatility of these compounds (Khan, 2020).

Heterocyclic Compound Studies

• Heterocyclic Compound Synthesis and Applications: Significant efforts have been made towards synthesizing and exploring the properties of heterocyclic compounds, such as the synthesis and chemistry of 4,5-dihydrothieno[3,2-b]pyrrol-6-one, a novel heteroindoxyl, highlighting the broad potential of these compounds in creating complex molecular structures with specific properties (Gaywood & Mcnab, 2009). Research into the annular tautomerism of curcuminoid NH-pyrazoles provides insights into structural and tautomeric variabilities, contributing to the fundamental understanding of molecular behaviors in different environments (Cornago, Cabildo, Claramunt, Bouissane, Pinilla, Torres, & Elguero, 2009).